![molecular formula C14H14N2O3 B4758611 N-(2-furylmethyl)-N'-(3-methylphenyl)ethanediamide](/img/structure/B4758611.png)
N-(2-furylmethyl)-N'-(3-methylphenyl)ethanediamide
Overview
Description
N-(2-furylmethyl)-N'-(3-methylphenyl)ethanediamide, also known as FME, is a chemical compound that has been extensively studied for its potential therapeutic applications. FME belongs to the family of N-acylphenylalanine-based compounds and is structurally similar to the well-known analgesic drug, fentanyl. However, FME has been found to exhibit unique biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of N-(2-furylmethyl)-N'-(3-methylphenyl)ethanediamide is not fully understood, but it is believed to act as a mu-opioid receptor agonist, similar to fentanyl. However, this compound has been found to exhibit a higher affinity for the mu-opioid receptor than fentanyl, which may contribute to its potent analgesic effects. Additionally, this compound has been found to exhibit activity at other receptors such as the delta-opioid receptor and the sigma receptor, which may contribute to its unique effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent analgesic effects in animal models of acute and chronic pain. Additionally, this compound has been found to exhibit anti-tumor activity in various cancer cell lines. This compound has also been found to reduce drug-seeking behavior in animal models of drug addiction. However, this compound has been found to exhibit respiratory depression and sedation, which are common side effects of mu-opioid receptor agonists.
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-N'-(3-methylphenyl)ethanediamide has several advantages for lab experiments, including its high potency and selectivity for the mu-opioid receptor, making it an ideal tool for studying opioid receptor function. Additionally, this compound has been found to exhibit unique effects compared to other mu-opioid receptor agonists, making it a promising candidate for further research. However, this compound has limitations, including its potential for respiratory depression and sedation, which may limit its use in certain experimental paradigms.
Future Directions
There are several future directions for research on N-(2-furylmethyl)-N'-(3-methylphenyl)ethanediamide, including further studies on its mechanism of action and its potential therapeutic applications. Additionally, research on the pharmacokinetics and pharmacodynamics of this compound may provide valuable information for its clinical development. Further studies on the potential side effects of this compound, such as respiratory depression and sedation, may also be necessary to ensure its safety for clinical use. Overall, this compound represents a promising candidate for further research in the fields of pain management, cancer treatment, and drug addiction.
Scientific Research Applications
N-(2-furylmethyl)-N'-(3-methylphenyl)ethanediamide has been extensively studied for its potential therapeutic applications in various fields such as pain management, cancer treatment, and drug addiction. This compound has been found to exhibit potent analgesic effects in animal models of acute and chronic pain. Additionally, this compound has been shown to exhibit anti-tumor activity in various cancer cell lines, making it a potential candidate for cancer treatment. This compound has also been found to reduce drug-seeking behavior in animal models of drug addiction, suggesting its potential use in addiction treatment.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-N'-(3-methylphenyl)oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3/c1-10-4-2-5-11(8-10)16-14(18)13(17)15-9-12-6-3-7-19-12/h2-8H,9H2,1H3,(H,15,17)(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEKZESHGJBKLQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C(=O)NCC2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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